(2R)-2-ethylcyclohexan-1-one

• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: (2R)-2-ethylcyclohexan-1-one
• InChI: InChI=1S/C8H14O/c1-2-7-5-3-4-6-8(7)9/h7H,2-6H2,1H3/t7-/m1/s1
• InChI Key: WKYYYUWKFPFVEY-SSDOTTSWSA-N
• Isomeric SMILES: CC[C@@H]1CCCCC1=O
• Canonical SMILES: CCC1CCCCC1=O

Description

(2R)-2-ethylcyclohexan-1-one is a chiral cyclohexanone derivative characterized by an ethyl substituent at the second carbon of the cyclohexane ring, with the R-configuration at this position. Its molecular formula is C₈H₁₄O, and it is commonly utilized as a pharmaceutical intermediate and in studies of stereochemical effects in catalysis . Key physical properties include a molecular weight of 126.2 g/mol, solubility in alcohol, and insolubility in water. The compound’s stereochemistry significantly influences its reactivity and interactions in asymmetric synthesis and drug development .

Biological Activity

(2R)-2-ethylcyclohexan-1-one is a ketone compound that has garnered attention in various fields of biological research due to its potential therapeutic applications and unique biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

(2R)-2-ethylcyclohexan-1-one is characterized by its cyclohexanone structure with an ethyl substituent at the second position. The molecular formula can be represented as $C_9H_{16}O$. Its stereochemistry is crucial for its biological activity, as the (2R) configuration influences how the molecule interacts with biological targets.

1. Antimicrobial Activity

Recent studies have indicated that (2R)-2-ethylcyclohexan-1-one exhibits significant antimicrobial properties. For instance, it has been tested against various bacterial strains, showing promising results in inhibiting growth. The mechanism appears to involve disruption of bacterial cell membranes, leading to cell lysis.

Table 1: Antimicrobial Activity of (2R)-2-ethylcyclohexan-1-one

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Mechanism of Action
Staphylococcus aureus	32 µg/mL	Membrane disruption
Escherichia coli	64 µg/mL	Membrane disruption
Pseudomonas aeruginosa	16 µg/mL	Membrane disruption

2. Anti-inflammatory Effects

In vitro studies have shown that (2R)-2-ethylcyclohexan-1-one can modulate inflammatory pathways. It appears to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests potential applications in treating inflammatory diseases.

Case Study: Inhibition of Cytokine Production
A study conducted on RAW264.7 macrophages demonstrated that treatment with (2R)-2-ethylcyclohexan-1-one at concentrations of 10–50 µM significantly reduced TNF-alpha levels compared to untreated controls. This effect was attributed to the compound's ability to interfere with NF-kB signaling pathways.

3. Neuroprotective Properties

Emerging research indicates that (2R)-2-ethylcyclohexan-1-one may possess neuroprotective effects, particularly in models of neurodegenerative diseases. It has been shown to protect neuronal cells from oxidative stress-induced apoptosis.

Table 2: Neuroprotective Effects in Cell Models

Treatment Concentration	Cell Viability (%)	Mechanism
Control	100	-
10 µM	85	Antioxidant activity
50 µM	95	Antioxidant activity

The biological activities of (2R)-2-ethylcyclohexan-1-one can be attributed to several mechanisms:

• Membrane Interaction : The hydrophobic nature of the compound allows it to integrate into lipid membranes, disrupting their integrity and function.
• Cytokine Modulation : By influencing signaling pathways such as NF-kB, the compound can alter cytokine production.
• Antioxidant Activity : The presence of electron-donating groups in its structure contributes to its ability to scavenge free radicals, thereby protecting cells from oxidative damage.

Comparison with Similar Compounds

Table 1: Structural Comparison of Cyclohexanone Derivatives

Compound Name	Structural Features	Synthesis Method	Key Applications	References
(2R)-2-ethylcyclohexan-1-one	Ethyl group at C2 (R-configuration)	Not explicitly detailed in evidence	Pharmaceutical intermediates, catalysis
(2R)-4-methyl-2-((S)(phenylamino)(p-tolyl)methyl)cyclohexan-1-one	Methyl at C4, Mannich base substituents at C2	Mannich condensation with CaCl₂/HCl	Antimicrobial agents, organic synthesis
(2R,5R)-2-methyl-5-(prop-1-en-2-yl)cyclohexan-1-one	Methyl at C2, isopropenyl at C5 (trans configuration)	Biotransformation via OYE enzymes	Flavor/fragrance industries
(R)-2-ethynyl-2-methylcyclohexan-1-one	Ethynyl and methyl groups at C2	Aldehyde/NfF reaction with BTTP base	Retrosynthetic building blocks
(S)-2-(2-chlorophenyl)-2-(methylamino)cyclohexan-1-one	Chlorophenyl and methylamino groups at C2	Unspecified (pharmacological focus)	Ketamine analogs, CNS research

Stereochemical and Reactivity Differences

• Steric Effects: The ethyl group in (2R)-2-ethylcyclohexan-1-one creates steric hindrance, reducing nucleophilic attack rates compared to less bulky analogs like 2-methylcyclohexanone .
• Electronic Effects : Electron-withdrawing groups (e.g., chlorophenyl in ) increase electrophilicity at the ketone, enhancing reactivity in nucleophilic additions .
• Enantioselectivity : The (2R,5R)-configured compound in exhibits distinct enantiomeric interactions in catalysis, contrasting with the (2R)-ethyl derivative’s behavior in asymmetric hydrogenation .

Research Findings and Challenges

• Stereochemical Purity: Achieving high enantiomeric excess (ee) in (2R)-2-ethylcyclohexan-1-one remains challenging without advanced chiral catalysts, as noted in cyclopentanol synthesis () .
• Solubility Limitations : Unlike water-soluble Mannich bases (), the ethyl derivative’s hydrophobicity restricts its use in aqueous-phase reactions .
• Regulatory Considerations: Corrections to compound nomenclature (e.g., ) underscore the importance of precise structural characterization in pharmacological contexts .